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Compound of Interest

Compound Name: D-Glucose-13C3-1

Cat. No.: B12417288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical information on the safe handling, storage, and disposal

of D-Glucose-13C3-1, a stable isotope-labeled compound crucial for metabolic research. The

information is compiled from various safety data sheets and research protocols to ensure a

comprehensive overview for laboratory personnel.

Chemical and Physical Properties
D-Glucose-13C3-1 is a form of D-Glucose where three carbon atoms in the glucose molecule

are replaced with the stable isotope carbon-13 (¹³C). This labeling allows researchers to trace

the metabolic fate of glucose in biological systems.

Property Value Reference

Chemical Formula ¹³C₃C₃H₁₂O₆ [1]

Molecular Weight 183.13 g/mol [1]

Appearance White powder [1]

Melting Point 150-152 °C [1]

Solubility Soluble in water. [2]

Isotopic Purity ≥99 atom % ¹³C [1]
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Hazard Identification and Safety Precautions
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, D-Glucose-13C3-1 is classified as follows:

Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

Acute aquatic toxicity 1 H400: Very toxic to aquatic life

Chronic aquatic toxicity 1
H410: Very toxic to aquatic life

with long lasting effects

Precautionary Statements:

P264: Wash skin thoroughly after handling.[3]

P270: Do not eat, drink or smoke when using this product.[3]

P273: Avoid release to the environment.[3]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[3]

P330: Rinse mouth.[3]

P391: Collect spillage.[3]

P501: Dispose of contents/container to an approved waste disposal plant.[3]

While stable isotope labeling does not significantly alter the chemical reactivity compared to the

unlabeled compound, it is essential to handle D-Glucose-13C3-1 with the same precautions as

any other laboratory chemical.

Toxicological Information
The toxicological properties of D-Glucose-13C3-1 have not been as extensively studied as its

unlabeled counterpart. However, the isotopic labeling is not expected to significantly alter its
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toxicological profile. The acute toxicity data for D-(+)-Glucose is provided as a reference.

Route of Exposure Species Value

Oral LD50 Rat 25,800 mg/kg

Intraperitoneal LD50 Mouse 18,000 mg/kg

It is important to note that while D-Glucose has low acute toxicity, chronic exposure to high

concentrations may have health effects.

First-Aid Measures
In case of exposure to D-Glucose-13C3-1, the following first-aid measures should be taken:

After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Consult a

physician if symptoms persist.

After skin contact: Wash off with soap and plenty of water.

After eye contact: Flush eyes with water as a precaution.

After swallowing: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.

Handling and Storage
Handling:

Avoid formation of dust and aerosols.

Provide appropriate exhaust ventilation at places where dust is formed.

Normal measures for preventive fire protection.

Storage:

Keep container tightly closed in a dry and well-ventilated place.
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Store at room temperature.[4]

Experimental Protocols
D-Glucose-13C3-1 is a key tracer in metabolic flux analysis (MFA) studies. Below is a

generalized protocol for its use in cell culture.

Objective: To trace the metabolic fate of glucose through glycolysis and the TCA cycle in

cultured mammalian cells.

Materials:

D-Glucose-13C3-1

Glucose-free cell culture medium (e.g., DMEM)

Dialyzed Fetal Bovine Serum (dFBS)

Cultured mammalian cells

Standard cell culture equipment (incubator, biosafety cabinet, centrifuge, etc.)

Metabolite extraction solution (e.g., 80% methanol, -80°C)

LC-MS or GC-MS for metabolite analysis

Procedure:

Cell Seeding: Seed cells in multi-well plates at a density that allows them to reach 70-80%

confluency at the time of the experiment.

Media Preparation: Prepare the labeling medium by supplementing glucose-free medium

with D-Glucose-13C3-1 to the desired concentration (typically matching the glucose

concentration of standard media, e.g., 10 mM) and dFBS.

Isotope Labeling:

Aspirate the standard growth medium from the cells.
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Wash the cells once with pre-warmed phosphate-buffered saline (PBS).

Add the prepared labeling medium to the cells.

Incubate the cells for a predetermined period to allow for the uptake and metabolism of the

labeled glucose. This time can range from minutes to hours depending on the metabolic

pathways of interest.

Metabolite Extraction:

Place the culture plate on ice to quench metabolic activity.

Aspirate the labeling medium.

Wash the cells twice with ice-cold PBS.

Add a pre-chilled metabolite extraction solution to each well.

Scrape the cells and collect the cell lysate in a microcentrifuge tube.

Centrifuge the lysate to pellet cell debris.

Sample Analysis:

Collect the supernatant containing the extracted metabolites.

Dry the metabolite extract using a vacuum concentrator or nitrogen stream.

Resuspend the dried metabolites in a suitable solvent for LC-MS or GC-MS analysis.

Analyze the samples to determine the incorporation of ¹³C into downstream metabolites.

Visualizations
Chemical Structure of D-Glucose-13C3-1
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Caption: Chemical structure of D-Glucose with the first three carbon atoms labeled with ¹³C.

Experimental Workflow for Metabolic Flux Analysis
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Caption: A generalized workflow for conducting a metabolic flux analysis experiment using D-
Glucose-13C3-1.

Simplified Glycolysis Pathway with ¹³C Tracing
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Caption: Simplified glycolysis pathway showing the flow of the three labeled carbons from D-
Glucose-13C3-1 to Pyruvate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b12417288?utm_src=pdf-body
https://www.benchchem.com/product/b12417288?utm_src=pdf-body
https://www.benchchem.com/product/b12417288?utm_src=pdf-custom-synthesis
https://www.creative-proteomics.com/metabolic-flux/13c-labeled-glucose-for-13c-mfa.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6579721/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6579721/
https://experiments.springernature.com/articles/10.1038/s41596-019-0204-0
https://experiments.springernature.com/articles/10.1038/s41596-019-0204-0
https://www.researchgate.net/figure/C-and-H-distribution-from-labeled-glucose-in-glycolysis-and-Krebs-cycle-A-B_fig2_356140241
https://www.benchchem.com/product/b12417288#d-glucose-13c3-1-safety-and-handling-information
https://www.benchchem.com/product/b12417288#d-glucose-13c3-1-safety-and-handling-information
https://www.benchchem.com/product/b12417288#d-glucose-13c3-1-safety-and-handling-information
https://www.benchchem.com/product/b12417288#d-glucose-13c3-1-safety-and-handling-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12417288?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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